5-Amino-1-benzothiophene-2-carboxylic acid
Overview
Description
“5-Amino-1-benzothiophene-2-carboxylic acid” is a heterocyclic compound . It’s a member of 1-benzothiophenes . The IUPAC name for this compound is 5-amino-1-benzothiophene-2-carboxylic acid . The molecular weight of this compound is 193.23 g/mol .
Molecular Structure Analysis
The molecular formula of “5-Amino-1-benzothiophene-2-carboxylic acid” is C9H7NO2S . The InChI code for this compound is 1S/C9H7NO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12) .
Physical And Chemical Properties Analysis
The compound is a solid-powder at room temperature . It has a boiling point of 274-278°C . The compound has a topological polar surface area of 91.6 Ų .
Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
5-Amino-1-benzothiophene-2-carboxylic acid: is a thiophene derivative, a class of compounds known for their wide range of pharmacological properties. Thiophene derivatives have been studied for their anticancer activities . The presence of the amino group in the 5-position of the benzothiophene ring can be crucial for the biological activity, as it may interact with various enzymes and receptors in the body.
Organic Semiconductors
Thiophene-based molecules are significant in the development of organic semiconductors. The benzothiophene core of 5-Amino-1-benzothiophene-2-carboxylic acid can be utilized in the synthesis of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), where the compound’s ability to conduct electricity is harnessed .
Anti-inflammatory Drugs
The structural framework of thiophene derivatives, including 5-Amino-1-benzothiophene-2-carboxylic acid , is found in nonsteroidal anti-inflammatory drugs (NSAIDs). These compounds can serve as a starting point for the development of new anti-inflammatory agents .
Antimicrobial Activity
Thiophene derivatives exhibit antimicrobial properties, and the modification of their structure, such as the addition of an amino group at the 5-position, can enhance these properties5-Amino-1-benzothiophene-2-carboxylic acid could be a precursor in synthesizing new antimicrobial agents .
Corrosion Inhibitors
In industrial chemistry, thiophene derivatives are used as corrosion inhibitors5-Amino-1-benzothiophene-2-carboxylic acid could be investigated for its potential application in protecting metals and alloys from corrosion, which is vital in extending the life of industrial machinery .
Synthesis of Complex Organic Molecules
The compound 5-Amino-1-benzothiophene-2-carboxylic acid can be used in various condensation reactions, such as the Gewald reaction, to synthesize complex organic molecules. These molecules have applications in pharmaceuticals and agrochemicals .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Benzofuran and benzothiophene derivatives, which are structurally similar to this compound, have been shown to have significant biological activities .
Mode of Action
It is known that benzofuran and benzothiophene derivatives interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Benzofuran and benzothiophene derivatives have been shown to affect various biochemical pathways, leading to downstream effects .
Result of Action
Benzofuran and benzothiophene derivatives have been shown to have significant cell growth inhibitory effects .
properties
IUPAC Name |
5-amino-1-benzothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGGKOIDGMQOPPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)C=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90377495 |
Source
|
| Record name | 5-amino-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90377495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-benzothiophene-2-carboxylic acid | |
CAS RN |
98589-46-9 |
Source
|
| Record name | 5-Aminobenzo[b]thiophene-2-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=98589-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-amino-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90377495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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